Cas no 2411322-79-5 ((2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide)

(2E)-4-(Dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide is a structurally unique small molecule featuring a cyclobutyl core functionalized with morpholine and a conjugated (2E)-but-2-enamide moiety bearing a dimethylamino group. This compound exhibits potential as a versatile intermediate in medicinal chemistry, particularly in the development of kinase inhibitors or GPCR-targeted therapeutics due to its rigid cyclobutane scaffold and hydrogen-bond acceptor/donor capabilities. The morpholine and dimethylamino groups enhance solubility and bioavailability, while the α,β-unsaturated amide may serve as a Michael acceptor for covalent binding strategies. Its well-defined stereochemistry and modular structure allow for further derivatization, making it valuable for structure-activity relationship studies in drug discovery.

(2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide structure

2411322-79-5 structure

Product Name:(2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide

CAS No:2411322-79-5

MF:C₁₄H₂₅N₃O₂

MW:267.367203474045

CID:5360619

PubChem ID:146097814

Update Time:2025-06-27

(2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

- Z3952173685
- (E)-4-(Dimethylamino)-N-(3-morpholin-4-ylcyclobutyl)but-2-enamide
- (2E)-4-(dimethylamino)-N-[3-(morpholin-4-yl)cyclobutyl]but-2-enamide
- (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide
- Inchi： 1S/C14H25N3O2/c1-16(2)5-3-4-14(18)15-12-10-13(11-12)17-6-8-19-9-7-17/h3-4,12-13H,5-11H2,1-2H3,(H,15,18)/b4-3+
- InChI Key： XDFXCEKQNPYMIM-ONEGZZNKSA-N
- SMILES： O1CCN(CC1)C1CC(C1)NC(/C=C/CN(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 319
XLogP3: 0.1
Topological Polar Surface Area: 44.8

(2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26575030-0.05g	(2E)-4-(dimethylamino)-N-[3-(morpholin-4-yl)cyclobutyl]but-2-enamide	2411322-79-5	95.0%	0.05g	$246.0	2025-03-20

(2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide Related Literature

1. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
3. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
4. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

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5. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506

Additional information on (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide

Compound CAS No 2411322-79-5: (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide

The compound with CAS No 2411322-79-5, known as (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has been the subject of recent research due to its unique structural features and promising biological activities. The molecule consists of a cyclobutane ring fused with a butenamide group, which contributes to its stability and reactivity. The presence of a dimethylamino group and a morpholinyl substituent further enhances its functional diversity, making it a valuable compound for both academic and industrial applications.

Recent studies have highlighted the anti-inflammatory properties of this compound, particularly in the context of chronic inflammatory diseases. Researchers have found that the dimethylamino group plays a crucial role in modulating the compound's interaction with cellular receptors, thereby influencing its therapeutic efficacy. Additionally, the morpholinyl substituent has been shown to improve the compound's solubility and bioavailability, which are critical factors for drug delivery systems.

In terms of synthesis, this compound is typically derived from a multi-step process involving nucleophilic substitution and cyclization reactions. The use of advanced catalytic techniques has significantly improved the yield and purity of the final product. Moreover, the compound's stability under various conditions has been extensively studied, revealing its suitability for long-term storage and transportation.

From an applications perspective, (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide has shown potential in the development of novel pharmaceutical agents. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a promising candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, preliminary studies suggest that this compound may also exhibit antioxidant properties, which could be leveraged in skincare products or food additives.

The structural uniqueness of this compound also makes it an attractive target for materials science research. Its rigid cyclobutane ring and conjugated enamide system provide opportunities for designing advanced polymers or nanomaterials with tailored mechanical and electronic properties. Researchers are currently exploring these possibilities, with early results indicating potential applications in electronic devices and biodegradable materials.

In conclusion, (2E)-4-(dimethylamino)-N-3-(morpholin-4-yl)cyclobutylbut-2-enamide (CAS No 2411322-79-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations within the chemical and pharmaceutical industries.